![molecular formula C13H9BrF2O B6150312 1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene CAS No. 1928390-25-3](/img/new.no-structure.jpg)
1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene
Overview
Description
1-[4-(Bromomethyl)phenoxy]-3,5-difluorobenzene is an organic compound with the molecular formula C13H9BrF2O It is a derivative of benzene, featuring bromomethyl and difluorobenzene functional groups
Preparation Methods
The synthesis of 1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene typically involves the following steps:
Starting Materials: The synthesis begins with 4-(bromomethyl)phenol and 3,5-difluorobenzene.
Reaction Conditions: The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF).
Procedure: The 4-(bromomethyl)phenol is reacted with 3,5-difluorobenzene under reflux conditions to form the desired product.
Chemical Reactions Analysis
1-[4-(Bromomethyl)phenoxy]-3,5-difluorobenzene can undergo various chemical reactions, including:
Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.
Oxidation and Reduction:
Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions, which involve the formation of carbon-carbon bonds using palladium catalysts.
Common reagents for these reactions include bases like potassium carbonate and catalysts such as palladium complexes. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-[4-(Bromomethyl)phenoxy]-3,5-difluorobenzene has several applications in scientific research:
Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.
Material Science: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.
Medicinal Chemistry: It may be explored for its potential biological activities and as a building block for drug development.
Mechanism of Action
Comparison with Similar Compounds
Similar compounds to 1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene include:
1-[4-(Bromomethyl)phenoxy]-2,3-difluorobenzene: This compound has a similar structure but with different positions of the fluorine atoms.
1-[4-(Bromomethyl)phenoxy]-3-fluorobenzene: This compound features only one fluorine atom, which can affect its reactivity and properties.
The uniqueness of this compound lies in its specific arrangement of functional groups, which can impart distinct chemical and physical properties compared to its analogs.
Properties
CAS No. |
1928390-25-3 |
|---|---|
Molecular Formula |
C13H9BrF2O |
Molecular Weight |
299.1 |
Purity |
95 |
Origin of Product |
United States |
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